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Compound of Interest

Compound Name: Amidosulfuron

Cat. No.: B046393 Get Quote

These comprehensive guidelines are designed for researchers, scientists, and professionals in

drug development to conduct field trials with Amidosulfuron for effective weed management.

Introduction to Amidosulfuron
Amidosulfuron is a selective, post-emergence sulfonylurea herbicide.[1][2] It is systemic,

absorbed through both the leaves and roots of plants.[1] Its primary application is for the

control of broadleaved weeds, particularly in cereals (such as wheat, barley, and oats), linseed,

and grassland environments.[1][3] Common brands containing Amidosulfuron include Gratil®,

Hoestar®, and Sekator®.

Mode of Action: Amidosulfuron functions by inhibiting the plant enzyme acetolactate synthase

(ALS), also known as acetohydroxyacid synthase (AHAS). This enzyme is crucial for the

biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine). The inhibition of

ALS disrupts protein synthesis and cell division, ultimately leading to plant death.

Experimental Protocol: Field Trial Design and Setup
A robust experimental design is critical for obtaining reliable and statistically significant data.

2.1. Site Selection and Preparation

History: Select sites with a known history of the target weed species.
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Uniformity: Ensure the trial area has uniform soil type, topography, and weed infestation.

Avoid areas with significant variations that could introduce experimental error.

Preparation: Prepare the seedbed according to standard agricultural practices for the

specific crop being grown.

2.2. Plot Design

Layout: A Randomized Complete Block Design (RCBD) is recommended to minimize the

effects of field variability.

Replication: Each treatment, including the untreated control, must be replicated at least four

times.

Plot Size: The minimum area for each individual plot should be 10 square meters.

Control Plots: Each treated plot should have an adjacent untreated control plot to accurately

assess weed control efficacy.

Buffers: Establish buffer zones around the entire trial area and between plots to prevent

spray drift.

2.3. Treatment Plan

Rates: The trial should include the proposed recommended application rate of

Amidosulfuron and twice the recommended rate (2x) to evaluate crop phytotoxicity.

Control: An untreated control plot (no herbicide application) is mandatory for comparison.

Standard: It is also advisable to include a standard commercial herbicide treatment for

benchmarking.

Application Protocol
Precise application is key to the success of the field trial.

3.1. Equipment and Calibration
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Sprayer: Use a research-grade plot sprayer (e.g., handheld or bicycle-type) designed for

small-plot applications to ensure accuracy.

Calibration: Calibrate the sprayer before each application to confirm the precise spray

volume (L/ha). Record the nozzle type, pressure, and travel speed.

3.2. Amidosulfuron Preparation and Application

Formulation: Amidosulfuron is typically available as a water-dispersible granule (WG)

containing 75% w/w active ingredient.

Mixing: Prepare the spray solution according to the manufacturer's instructions. Ensure the

granules are fully dissolved.

Timing: Apply Amidosulfuron post-emergence when the target weeds are young and

actively growing. For cereals, the application window is typically from the two-leaf stage up to

the first awns being visible (GS 49).

Environmental Conditions: Record environmental conditions at the time of application,

including temperature, relative humidity, wind speed, and cloud cover. Do not apply if frost is

expected or if the crop is under stress from drought, waterlogging, or nutrient deficiency.

Data Collection and Analysis
Quantitative Data Summary
The following tables provide a structured summary of typical application rates and weed

susceptibility for data presentation and comparison.

Table 1: Recommended Application Rates for Amidosulfuron (75% WG)
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Crop Type
Application Rate
(g/ha)

Water Volume
(L/ha)

Notes

Cereals & Linseed 30 - 40 100 - 200

Rate depends on the

target weed species

and their growth

stage.

Established Grassland 40 - 60 200 - 400

Higher water volume

is used for dense

vegetation.

Table 2: Efficacy of Amidosulfuron Against Common Broadleaved Weeds

Weed Species Common Name Susceptibility

Galium aparine Cleavers Susceptible

Rumex spp. Docks Susceptible

Stellaria media Chickweed Susceptible

Matricaria spp. Mayweed Susceptible

Capsella bursa-pastoris Shepherd's-purse Susceptible

Lamium spp. Dead-nettles Moderately Susceptible

Viola arvensis Field Pansy Moderately Susceptible

Veronica persica Speedwell Moderately Resistant

(Note: Susceptibility can vary

based on environmental

conditions and weed growth

stage.)

Assessment Protocols
5.1. Weed Control Efficacy
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Method: Visually assess the percentage of weed control for each species present in the plots

compared to the untreated control. A 0-100% scale is commonly used, where 0% is no effect

and 100% is complete kill.

Timing: Conduct assessments at regular intervals, such as 7, 14, 28, and 56 days after

application, to observe the rate and extent of herbicide activity.

5.2. Crop Tolerance (Phytotoxicity)

Method: Visually assess crop injury using a 0-100% scale, where 0% is no visible damage

and 100% is complete crop death. Note any symptoms such as stunting, chlorosis, or

necrosis.

Timing: Evaluate phytotoxicity at regular intervals, starting a few days after application and

continuing through the growing season.

5.3. Yield Assessment

Method: At crop maturity, harvest a predetermined area from the center of each plot.

Measure the grain or biomass yield and adjust for moisture content.

Analysis: Statistically analyze the yield data to determine if the herbicide treatments had any

significant negative or positive impact compared to the control.

5.4. Statistical Analysis

All collected data (efficacy, phytotoxicity, yield) should be subjected to Analysis of Variance

(ANOVA).

Use appropriate mean separation tests (e.g., Tukey's HSD or Duncan's Multiple Range Test)

to determine significant differences between treatment means.

Visualizations
Signaling Pathway and Workflow Diagrams
The following diagrams, generated using DOT language, illustrate the mode of action of

Amidosulfuron and the experimental workflow for a field trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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